Cas no 2090251-29-7 (2-Pyridinamine, 5-cyclopropyl-3-(trifluoromethyl)-)

• Product Name: 2-Pyridinamine, 5-cyclopropyl-3-(trifluoromethyl)-
• CAS No: 2090251-29-7
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• CID: 5267760
• PubChem ID: 125512174
• Update Time: 2025-10-28

2-Pyridinamine, 5-cyclopropyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-cyclopropyl-3-(trifluoromethyl)-
• 5-Cyclopropyl-3-(trifluoromethyl)pyridin-2-amine
• A1-36119
• 2090251-29-7
• DB-427840
• GAZXXVFVZZHSCA-UHFFFAOYSA-N
• EN300-359479
• G74288
• SCHEMBL21355857
• 5-cyclopropyl-3-(trifluoromethyl)-2-Pyridinamine

• Inchi： 1S/C9H9F3N2/c10-9(11,12)7-3-6(5-1-2-5)4-14-8(7)13/h3-5H,1-2H2,(H2,13,14)
• InChI Key： GAZXXVFVZZHSCA-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2CC2)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 202.07178278g/mol
• Monoisotopic Mass: 202.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-Pyridinamine, 5-cyclopropyl-3-(trifluoromethyl)-

Compound CAS No. 2090251-29-7: 2-Pyridinamine, 5-Cyclopropyl-3-(Trifluoromethyl)

The compound with CAS No. 2090251-29-7, known as 2-Pyridinamine, 5-Cyclopropyl-3-(Trifluoromethyl), is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a cyclopropyl group and a trifluoromethyl substituent. The pyridinamine core of the molecule imparts strong electronic properties, while the cyclopropyl and trifluoromethyl groups contribute to its stability and reactivity.

Recent studies have highlighted the potential of 2-Pyridinamine, 5-Cyclopropyl-3-(Trifluoromethyl) in drug discovery. Researchers have found that this compound exhibits promising activity against various enzyme targets, particularly in the realm of kinase inhibitors. The trifluoromethyl group plays a crucial role in enhancing the molecule's lipophilicity, which is essential for its ability to cross cellular membranes and interact with intracellular targets. Additionally, the cyclopropyl substituent contributes to the compound's rigidity, which is beneficial for optimizing its binding affinity to specific protein pockets.

In terms of synthesis, the preparation of 2-Pyridinamine, 5-Cyclopropyl-3-(Trifluoromethyl) involves a multi-step process that typically begins with the formation of the pyridine ring. The introduction of the cyclopropyl and trifluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost associated with its production.

The physical properties of this compound are also noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are critical for its application in pharmacokinetic studies, where understanding its absorption, distribution, metabolism, and excretion (ADME) profile is essential.

Looking ahead, the potential applications of 2-Pyridinamine, 5-Cyclopropyl-3-(Trifluoromethyl) extend beyond drug discovery. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Ongoing research is exploring its ability to function as a building block in supramolecular assemblies, which could lead to innovative materials with tailored electronic properties.

In conclusion, 2-Pyridinamine, 5-Cyclopropyl-3-(Trifluoromethyl) stands out as a versatile compound with significant potential in multiple scientific domains. Its combination of structural features and functional groups positions it as a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials.